BENGHE Troubleshooting & Optimization

Check Availability & Pricing

AZ876 stability in solution and storage

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AZ876

Cat. No.: B1665899

AZ876 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability, storage, and handling of AZ876.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for solid AZ876?

Al: Solid AZ876 should be stored at -20°C. Under these conditions, it is stable for at least
three years.[1]

Q2: How should I store stock solutions of AZ8767

A2: The storage of stock solutions depends on the solvent and temperature. For optimal
stability, it is recommended to aliquot the stock solution after preparation to avoid repeated
freeze-thaw cycles.[2]

e In DMSO at -80°C: Stable for up to 2 years.[3]

e In DMSO at -20°C: Stable for up to 1 year.[3] Some sources suggest a shorter stability of 1
month at -20°C, so it is best to use it within this timeframe if possible.[1][4]

Q3: What are the recommended solvents for dissolving AZ8767

A3: AZ876 is soluble in the following solvents at the specified concentrations:
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Solvent Concentration

DMSO up to 88 mg/mL (200.19 mM)[1]
DMF 30 mg/mL[5]

Ethanol 1 mg/mL][5]

It is important to use fresh, moisture-free DMSO, as its moisture-absorbing nature can reduce
the solubility of AZ876.[1]

Q4: How do | prepare a working solution of AZ876 for in vivo experiments?

A4: A common method for preparing a suspension of AZ876 for oral administration involves the
use of DMSO, PEG300, Tween80, and ddH20. For example, to prepare a 1 mL working
solution, you can follow these steps:

e Add 50 pL of an 88 mg/mL stock solution in DMSO to 400 uL of PEG300 and mix until clear.
e Add 50 pL of Tween80 to the mixture and mix until clear.
e Add 500 pL of ddH20 to bring the final volume to 1 mL.

This mixed solution should be used immediately for the best results.[1] Another protocol for oral
and intraperitoneal injection involves preparing a 2.5 mg/mL suspended solution by adding 100
pL of a 25.0 mg/mL DMSO stock solution to 900 uL of 20% SBE-B-CD in saline.[6]

Q5: What is the mechanism of action of AZ8767

A5: AZ876 is a potent and selective agonist of the Liver X Receptors (LXRa and LXR[).[6]
LXRs are nuclear receptors that play a key role in regulating cholesterol metabolism,
inflammation, and immunity.[7] Upon activation by an agonist like AZ876, LXRs form a
heterodimer with the Retinoid X Receptor (RXR) and bind to LXR Response Elements (LXRES)
on the DNA, leading to the transcription of target genes.
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Issue

Possible Cause

Recommended Solution

Precipitation of AZ876 in stock

solution

- Solvent has absorbed
moisture (especially DMSO).-
Exceeded solubility limit.-

Improper storage.

- Use fresh, anhydrous DMSO.
[1]- Ensure the concentration
is within the solubility limits.-
Store stock solutions at -80°C
for long-term storage and
-20°C for short-term, and avoid

repeated freeze-thaw cycles.

[1]3]

Precipitation of AZ876 when

preparing working solution

- Rapid addition of aqueous
buffer to a concentrated
organic stock solution.- Low

temperature of the solution.

- Add the aqueous solution
slowly while vortexing.- Gently
warm the solution to 37°C and
use sonication to aid

dissolution.[2]

Inconsistent experimental

results

- Degradation of AZ876 due to
improper storage or handling.-
Inaccurate concentration of the

stock solution.

- Prepare fresh stock solutions
and aliquot for single use.-
Verify the stability of the stock
solution based on the storage
conditions and duration.-
Recalculate the concentration

and ensure accurate pipetting.

Experimental Protocols

Preparation of AZ876 Stock Solution

This workflow outlines the general steps for preparing a stock solution of AZ876.
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Workflow for AZ876 Stock Solution Preparation

In Vitro Assay Example

For an in vitro assay using HL-1 cardiomyocytes, AZ876 has been shown to induce the
expression of LXR target genes at a concentration of 10 nM for 6-48 hours.[6]

e Cell Culture: Culture HL-1 cardiomyocytes according to standard protocols.
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» Preparation of Working Solution:
o Thaw a frozen aliquot of AZ876 stock solution (e.g., 10 mM in DMSO).

o Perform serial dilutions in cell culture medium to achieve the final desired concentration of
10 nM. It is crucial to add the stock solution to the medium slowly and mix thoroughly to
avoid precipitation.

o Treatment: Replace the existing cell culture medium with the medium containing AZ876.
 Incubation: Incubate the cells for the desired time period (e.g., 6, 24, or 48 hours).

e Analysis: After incubation, cells can be harvested for downstream analysis, such as gRT-
PCR to measure the expression of LXR target genes (e.g., SCD2, ELOVL5, FADS2).[6]

Stability and Storage Summary

Storage o
Form Solvent Stability
Temperature
Solid N/A -20°C > 4 years[5]
Stock Solution DMSO -80°C up to 2 years[3]
up to 1 year[3] (some
Stock Solution DMSO -20°C sources suggest 1

month[1][4])

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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stability-in-solution-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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